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Cat. No.: B15593925 Get Quote

Agatholal: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Agatholal is a naturally occurring labdane diterpenoid that has been identified in various

sources, including the Formosan cypress (Calocedrus formosana) and in association with

honey bees (Apis).[1] As a member of the labdane diterpene family, a class of compounds

known for a wide range of biological activities, Agatholal holds potential for further

investigation in drug discovery and development. This technical guide provides a detailed

overview of the known physical and chemical properties of Agatholal, generalized

experimental protocols for its isolation and characterization, and a discussion of the potential

biological activities based on related compounds. All quantitative data is summarized in

structured tables, and key experimental workflows and potential signaling pathways are

visualized using diagrams.

Physical and Chemical Properties
The physical and chemical properties of Agatholal have been primarily characterized through

computational methods. The following tables summarize these computed properties.

Experimental data for properties such as melting point, boiling point, and specific rotation are

not readily available in recent literature but were likely determined upon its initial isolation.

Table 1: Computed Physical Properties of Agatholal
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Property Value Source

Molecular Weight 304.5 g/mol PubChem

Exact Mass 304.240230259 Da PubChem

XLogP3 4.5 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 4 PubChem

Topological Polar Surface Area 37.3 Å² PubChem

Heavy Atom Count 22 PubChem

Source: PubChem CID 15559800. All properties are computationally generated.[2][3]

Table 2: Chemical Identifiers for Agatholal
Identifier Type Identifier

IUPAC Name

(1S,4aR,5S,8aR)-5-[(E)-5-hydroxy-3-

methylpent-3-enyl]-1,4a-dimethyl-6-

methylidene-3,4,5,7,8,8a-hexahydro-2H-

naphthalene-1-carbaldehyde

Molecular Formula C₂₀H₃₂O₂

CAS Number 3650-31-5; 17990-11-3

Synonyms
Contortolal, (13E)-15-Hydroxy-8(17),13-

labdadiene-19-al

Source: PubChem CID 15559800[2][3]

Experimental Protocols
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Detailed experimental protocols for the original isolation and characterization of Agatholal are

found in early literature. However, this section provides a generalized yet detailed methodology

for the isolation and characterization of labdane diterpenes like Agatholal from natural

sources, based on common practices in phytochemistry.

General Workflow for Isolation and Characterization
The following diagram illustrates a typical workflow for the isolation and structural elucidation of

a natural product like Agatholal.
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Plant Material Collection & Drying

Grinding and Extraction

Solvent Partitioning

Column Chromatography

Thin Layer Chromatography (TLC)

Fraction Monitoring

High-Performance Liquid Chromatography (HPLC)

Further Purification

Structure Elucidation Bioactivity Screening

Spectroscopic Analysis (NMR, MS, IR, UV)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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